Cas no 52726-28-0 (Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride)

Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride structure
52726-28-0 structure
Product Name:Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
CAS No:52726-28-0
MF:C9H15ClN2O2
MW:218.680601358414
CID:937352
PubChem ID:24195727
Update Time:2025-04-19

Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2,5-dimethylimidazol-1-yl)acetate,hydrochloride
    • Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate
    • hydrochloride
    • NSC195975
    • NSC-195975
    • DS-000465
    • Ethyl (2,5-dimethyl-1H-imidazol-1-yl)acetate--hydrogen chloride (1/1)
    • 52726-28-0
    • DTXSID50638716
    • Ethyl 2-(2,5-dimethylimidazol-1-yl)acetate;hydrochloride
    • Inchi: 1S/C9H14N2O2.ClH/c1-4-13-9(12)6-11-7(2)5-10-8(11)3;/h5H,4,6H2,1-3H3;1H
    • InChI Key: KRGNNVDUDVNRSH-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CN1C(C)=NC=C1C)=O

Computed Properties

  • Exact Mass: 182.10562
  • Monoisotopic Mass: 218.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
  • LogP: 1.86500
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